Cas no 52999-76-5 (2,4-Heptadienoic acid, 6-oxo-, (E,E)-)

• Product Name: 2,4-Heptadienoic acid, 6-oxo-, (E,E)-
• CAS No: 52999-76-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 358278
• Update Time: 2024-03-02

2,4-Heptadienoic acid, 6-oxo-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptadienoic acid, 6-oxo-, (E,E)-
• 6-oxohepta-2,4-dienoic acid
• 2,4-Heptadienoic acid, 6-oxo-, (2E,4E)-

• Inchi： 1S/C7H8O3/c1-6(8)4-2-3-5-7(9)10/h2-5H,1H3,(H,9,10)/b4-2+,5-3+
• InChI Key： RFRRXWCZGSHOQK-ZUVMSYQZSA-N
• SMILES： C(O)(=O)/C=C/C=C/C(=O)C

Computed Properties

• Exact Mass: 140.04734

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±25.0 °C(Predicted)
• PSA: 54.37
• pka: 4.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives